Cas no 105498-25-7 (A'-Neo-30-norgammacerane,22-propyl-, (17a,21b)-)

• Product Name: A'-Neo-30-norgammacerane,22-propyl-, (17a,21b)-
• CAS No: 105498-25-7
• MF: C₃₂H₅₆
• MW: 440.787050247192
• CID: 126745
• PubChem ID: 92044027
• Update Time: 2025-04-18

A'-Neo-30-norgammacerane,22-propyl-, (17a,21b)- Chemical and Physical Properties

Names and Identifiers

• A'-Neo-30-norgammacerane,22-propyl-, (17a,21b)-
• 17ALPHA(H),21ALPHA(H)-22RS-BISHOMOHOPANE
• 17Α(H),21Α(H)-(22RS)-BISHOMOHOPANE
• 17α(H),21α(H)-(22RS)-Bishomohopaneneat
• 32AA 22RS
• (3S,3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-pentan-2-yl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene
• 105498-25-7

• Inchi： 1S/C32H56/c1-9-11-22(2)23-14-19-29(5)24(23)15-20-31(7)26(29)12-13-27-30(6)18-10-17-28(3,4)25(30)16-21-32(27,31)8/h22-27H,9-21H2,1-8H3/t22?,23-,24+,25-,26+,27+,29-,30-,31+,32+/m0/s1
• InChI Key： OWRSREGIRFCWIJ-QFOKDZGSSA-N
• SMILES： [C@@]12(C)CC[C@@H]3[C@H](C(C)CCC)CC[C@]3(C)[C@H]1CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 440.43800
• Monoisotopic Mass: 440.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.91410